Cas no 32177-09-6 (2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide)

2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide structure
32177-09-6 structure
Product Name:2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide
CAS No:32177-09-6
MF:C21H18ClNO
MW:335.826724529266
CID:916767
PubChem ID:229546
Update Time:2025-04-19

2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide
    • AC1L81GM
    • Chlor-diphenyl-essigsaeure-methylamid
    • Chlor-diphenyl-essigsaeure-p-toluidid
    • chloro-diphenyl-acetic acid methylamide
    • chloro-diphenyl-acetic acid p-toluidide
    • N-Chlor-diphenyl-acetyl-4-toluidin
    • NSC401953
    • 2-chloro-n-(4-methylphenyl)-2,2-diphenylacetamide
    • NSC-23300
    • DS-013149
    • NSC23300
    • 2-Chloro-n-(4-methylphenyl)-2,2-diphenyl-acetamide
    • DTXSID70954041
    • 32177-09-6
    • Inchi: 1S/C21H18ClNO/c1-16-12-14-19(15-13-16)23-20(24)21(22,17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3,(H,23,24)
    • InChI Key: IVDWIVQISAEQIO-UHFFFAOYSA-N
    • SMILES: ClC(C(NC1C=CC(C)=CC=1)=O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 335.10784
  • Monoisotopic Mass: 335.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 5.18910
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